Cas no 52009-26-4 (1-chloro-N-(1-methylethyl)methanesulfonamide)

• Product Name: 1-chloro-N-(1-methylethyl)methanesulfonamide
• CAS No: 52009-26-4
• MF: C₄H₁₀ClNO₂S
• MW: 171.6456990242
• CID: 1575433
• PubChem ID: 3016718
• Update Time: 2025-04-21

1-chloro-N-(1-methylethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-chloro-N-(1-methylethyl)methanesulfonamide
• Methanesulfonamide, 1-chloro-N-(1-methylethyl)-
• 1-chloro-N-propan-2-ylmethanesulfonamide
• DTXSID50199978
• 1-CHLORO-N-ISOPROPYLMETHANESULFONAMIDE
• IVJMOAOVJAYQGH-UHFFFAOYSA-N
• SCHEMBL11318498
• N-isopropyl chloromethanesulfonamide
• 52009-26-4
• DB-147469
• AKOS012977245

• Inchi： 1S/C4H10ClNO2S/c1-4(2)6-9(7,8)3-5/h4,6H,3H2,1-2H3
• InChI Key： IVJMOAOVJAYQGH-UHFFFAOYSA-N
• SMILES： ClCS(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 171.0122
• Monoisotopic Mass: 171.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 233.1°C at 760 mmHg
• Flash Point: 94.8°C
• Refractive Index: 1.467
• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides